Cas no 453593-24-3 (2H-1-Benzopyran-7-ol,4-ethyl-2,2-dimethyl-)
453593-24-3 structure
Product Name:2H-1-Benzopyran-7-ol,4-ethyl-2,2-dimethyl-
CAS No:453593-24-3
MF:C13H16O2
MW:204.264944076538
CID:327869
PubChem ID:22218180
Update Time:2024-02-29
2H-1-Benzopyran-7-ol,4-ethyl-2,2-dimethyl- Chemical and Physical Properties
Names and Identifiers
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- 2H-1-Benzopyran-7-ol,4-ethyl-2,2-dimethyl-
- 2H-1-Benzopyran-7-ol,4-ethyl-2,2-dimethyl-(9CI)
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- Inchi: 1S/C13H16O2/c1-4-9-8-13(2,3)15-12-7-10(14)5-6-11(9)12/h5-8,14H,4H2,1-3H3
- InChI Key: YAWQEVXNYOITTR-UHFFFAOYSA-N
- SMILES: C1(C)(C)OC2=C(C=CC(O)=C2)C(CC)=C1
Computed Properties
- Exact Mass: 204.115
- Monoisotopic Mass: 204.115
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 268
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 29.5A^2
- XLogP3: 2.8
2H-1-Benzopyran-7-ol,4-ethyl-2,2-dimethyl- Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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